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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental chemical properties
of chloropicrin, a compound used as a broad-spectrum antimicrobial, fungicide, and
nematicide.[1][2] Its historical use also includes application as a poison gas in World War 1.[1]
[2] The primary focus of this guide is its chemical formula and molecular weight.

Core Chemical Data

The fundamental identifiers for chloropicrin are its chemical formula and molecular weight.
These values are foundational for all stoichiometric calculations, formulation development, and
analytical procedures. The data is summarized in the table below.

Property Value
Chemical Formula CCIsNO2[1][2][31[4]15]
Molecular Weight 164.38 g/mol [1][2]

Methodology for Determination

The chemical formula and molecular weight of chloropicrin are established through standard
chemical analysis and calculation rather than complex, variable experimental protocols.
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e Chemical Formula (CCIsNOz2): The elemental composition is determined through techniques
such as elemental analysis, which measures the mass percentages of carbon, chlorine,
nitrogen, and oxygen. This empirical data is then used to establish the simplest whole-
number ratio of atoms in the compound.

o Molecular Weight (164.38 g/mol ): This value is calculated by summing the atomic weights of
the constituent atoms based on the established chemical formula (1 Carbon atom + 3
Chlorine atoms + 1 Nitrogen atom + 2 Oxygen atoms).[1][2] Mass spectrometry can also be
used to experimentally confirm the molecular mass of the compound.

Logical Relationship of Properties

The relationship between the compound and its core properties is straightforward. The
chemical name, "Chloropicrin,” denotes a specific molecular structure, which is represented
by the chemical formula and quantified by the molecular weight.

Chloropicrin

is defined by

Chemical Formula
CCIsNO2

Molecular Weight
164.38 g/mol
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Caption: Logical flow from chemical identity to formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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